Cas no 2167133-38-0 (tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate
• CAS No: 2167133-38-0
• MF: C₁₀H₁₈FNO₄S
• MW: 267.317625522614
• CID: 6240046
• PubChem ID: 165870703
• Update Time: 2025-05-23

tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate
• tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclobutyl}carbamate
• EN300-1577390
• 2167133-38-0

• Inchi： 1S/C10H18FNO4S/c1-9(2,3)16-8(13)12-10(5-4-6-10)7-17(11,14)15/h4-7H2,1-3H3,(H,12,13)
• InChI Key： JDRKKKWGMOHWEO-UHFFFAOYSA-N
• SMILES： S(CC1(CCC1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 267.09405739g/mol
• Monoisotopic Mass: 267.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate

Introduction to tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate (CAS No. 2167133-38-0)

tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate (CAS No. 2167133-38-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent research findings.

The chemical structure of tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate is noteworthy for its combination of a tert-butyl carbamate group and a fluorosulfonyl-substituted cyclobutyl moiety. The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability and ease of removal under mild conditions. The fluorosulfonyl group, on the other hand, introduces unique electronic and steric properties that can significantly influence the compound's reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate. One notable approach involves the reaction of a cyclobutylamine derivative with a fluorosulfonyl reagent, followed by protection with tert-butyl chloroformate. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The detailed synthetic pathway has been published in several high-impact journals, providing valuable insights for researchers and chemists working in this area.

In terms of its applications, tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate has shown promise in the development of new drugs targeting various diseases. For instance, preliminary studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. This property makes it a candidate for treating metabolic disorders such as diabetes and obesity. Additionally, the compound's unique structure may confer enhanced pharmacokinetic properties, such as improved solubility and bioavailability.

The biological activity of tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate has been evaluated through a series of in vitro and in vivo experiments. In cell-based assays, the compound has exhibited selective inhibition of target enzymes with minimal cytotoxicity. These findings suggest that it could be developed into a safe and effective therapeutic agent. Further research is ongoing to explore its mechanism of action and potential side effects.

Beyond its therapeutic applications, tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate has also been investigated for its use in materials science. The presence of the fluorosulfonyl group imparts unique surface properties to materials, making it suitable for applications such as coatings and adhesives. Recent studies have explored its use in developing advanced materials with improved durability and performance.

In conclusion, tert-butyl N-{1-(fluorosulfonyl)methylcyclobutyl}carbamate (CAS No. 2167133-38-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in various scientific fields.